Cas no 109159-87-7 (2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-)

2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl- structure
109159-87-7 structure
Product Name:2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
CAS No:109159-87-7
MF:C13H14O3
MW:218.248464107513
CID:1188422
Update Time:2024-08-03

2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-3,4-dimethyl-
    • 6-ethyl-7-hydroxy-3,4-dimethyl-coumarin
    • Inchi: 1S/C13H14O3/c1-4-9-5-10-7(2)8(3)13(15)16-12(10)6-11(9)14/h5-6,14H,4H2,1-3H3
    • InChI Key: QHKPUJRVXOQYAT-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(O)=C(CC)C=C2C(C)=C1C

Computed Properties

  • Exact Mass: 218.09432

Experimental Properties

  • Density: 1.184±0.06 g/cm3(Predicted)
  • Melting Point: 250.0-251.0 °C
  • Boiling Point: 394.7±42.0 °C(Predicted)
  • PSA: 46.53
  • pka: 8.43±0.20(Predicted)
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